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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

Technical Support Center: Synthesis of
Strontium Thiosulphate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the yield and purity of strontium thiosulphate synthesis.

Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing strontium thiosulphate?

A1: The most widely used method for synthesizing strontium thiosulphate is through a double

displacement reaction in an aqueous solution. This typically involves reacting a soluble

strontium salt, such as strontium chloride (SrCl₂) or strontium nitrate (Sr(NO₃)₂), with sodium

thiosulphate (Na₂S₂O₃).[1][2][3][4] The reaction leads to the precipitation of strontium
thiosulphate, which is moderately soluble in water, while a soluble sodium salt (NaCl or

NaNO₃) remains in the solution.[1][4]

Q2: What are the different hydrated forms of strontium thiosulphate, and how do I control

which one I synthesize?

A2: Strontium thiosulphate is known to exist in at least two hydrated forms: a pentahydrate

(SrS₂O₃·5H₂O) and a monohydrate (SrS₂O₃·H₂O).[1][3][5][6] The formation of a specific
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hydrate is influenced by the crystallization conditions, particularly the temperature and the rate

of solvent evaporation.

Pentahydrate (SrS₂O₃·5H₂O): This form is typically obtained by evaporating the aqueous

solution at a low temperature.[1][2][4]

Monohydrate (SrS₂O₃·H₂O): The monohydrate can be crystallized from aqueous solutions at

room temperature over a longer period.[3][5][6] There is evidence to suggest that the

pentahydrate may transform into the monohydrate over time.[5][6]

To control the hydration state, it is crucial to maintain a consistent and controlled temperature

during crystallization.

Q3: What are the main factors that affect the yield and purity of the final product?

A3: Several factors can significantly impact the yield and purity of strontium thiosulphate:

Temperature: Low temperatures during crystallization are essential to maximize yield due to

the moderate solubility of strontium thiosulphate in water.[1][2][4] Higher temperatures can

also lead to the decomposition of the thiosulphate ion.

Purity of Reactants: The purity of the starting materials (strontium salt and sodium

thiosulphate) is critical. Impurities can co-precipitate with the product or participate in side

reactions.

pH of the Solution: Thiosulphates are unstable in acidic conditions, decomposing into sulfur

and sulfur dioxide.[7] Therefore, maintaining a neutral or slightly alkaline pH is important to

prevent product degradation.

Presence of Oxidizing Agents: Thiosulphate is a reducing agent and can be oxidized by

atmospheric oxygen or other oxidizing agents present in the reaction mixture. This can lead

to the formation of sulphate impurities.

Washing and Drying: Inadequate washing of the precipitated product will result in

contamination with the soluble sodium salt by-product (e.g., NaCl, NaNO₃).[3] Improper

drying conditions, such as high temperatures, can lead to the loss of water of hydration and

decomposition of the product.[1][2][4]
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Problem Potential Cause(s) Recommended Solution(s)

Low Yield

1. Incomplete precipitation:

The concentration of reactants

may be too low, or the

crystallization temperature is

too high, keeping a significant

amount of product dissolved.

[1][2][4]2. Product

decomposition: The reaction

mixture may be too acidic, or

the temperature may be too

high, leading to the breakdown

of the thiosulphate ion.[7]

1. Increase the concentration

of the reactant solutions.

Ensure the crystallization is

carried out at a low

temperature (e.g., by using an

ice bath).2. Monitor and adjust

the pH of the reaction mixture

to be neutral or slightly

alkaline. Avoid excessive

heating during the synthesis

and drying steps.

Product is Contaminated with a

White, Water-Soluble Impurity

Inadequate washing: The

precipitate was not washed

sufficiently to remove the

soluble sodium salt by-product

(NaCl or NaNO₃).[3]

Wash the strontium

thiosulphate precipitate

thoroughly with cold deionized

water. Repeat the washing and

filtration steps several times.

To minimize product loss, use

a minimal amount of cold water

for each wash, as strontium

thiosulphate has some

solubility in water.

Product Appears Yellowish or

has a Sulphur Smell

Decomposition of thiosulphate:

This indicates the presence of

elemental sulfur, which is a

decomposition product of

thiosulphate in acidic

conditions or at elevated

temperatures.[1][7]

1. Strictly control the pH of the

reaction to be neutral or

slightly alkaline.2. Ensure that

all reaction and drying steps

are carried out at low

temperatures.3. Consider

performing the reaction under

an inert atmosphere (e.g.,

nitrogen or argon) to prevent

oxidation.

Inconsistent Number of Water

Molecules in the Hydrated

Uncontrolled crystallization

conditions: Fluctuations in

Maintain a constant and

controlled temperature
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Product temperature and evaporation

rate during crystallization can

lead to a mixture of hydrates or

an incorrect hydration state.[5]

[6]

throughout the crystallization

process. Control the rate of

solvent evaporation (e.g., by

using a desiccator with a

controlled atmosphere).

Formation of Strontium

Sulphate as an Impurity

Oxidation of thiosulphate: The

thiosulphate ion may have

been oxidized to sulphate by

dissolved oxygen or other

oxidizing agents. In air,

strontium thiosulphate can

decompose to strontium

sulphate and sulfur.[1][2][4]

1. Use deaerated water for

preparing solutions.2. Carry

out the reaction and

crystallization under an inert

atmosphere.3. Store the final

product in a tightly sealed

container, away from air and

moisture.

Experimental Protocols
Synthesis of Strontium Thiosulphate Pentahydrate
(SrS₂O₃·5H₂O)
This protocol is based on the common aqueous precipitation method.[1][2][4]

Materials:

Strontium Chloride Hexahydrate (SrCl₂·6H₂O)

Sodium Thiosulphate Pentahydrate (Na₂S₂O₃·5H₂O)

Deionized Water (degassed)

Ethanol (for washing)

Buchner Funnel and Filter Paper

Beakers and Magnetic Stirrer

Ice Bath
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Procedure:

Prepare Reactant Solutions:

Prepare a solution of strontium chloride by dissolving a specific molar amount of

SrCl₂·6H₂O in a minimal amount of degassed deionized water at room temperature.

Prepare a stoichiometric equivalent solution of sodium thiosulphate by dissolving

Na₂S₂O₃·5H₂O in a minimal amount of degassed deionized water at room temperature.

Reaction and Precipitation:

Slowly add the sodium thiosulphate solution to the strontium chloride solution while stirring

continuously.

A white precipitate of strontium thiosulphate should form.

Place the reaction beaker in an ice bath and continue stirring for 1-2 hours to maximize

precipitation.

Filtration and Washing:

Filter the precipitate using a Buchner funnel under vacuum.

Wash the precipitate with several small portions of cold deionized water to remove the

soluble sodium chloride by-product.

Finally, wash the precipitate with a small amount of cold ethanol to aid in drying.

Drying:

Carefully transfer the filtered product to a watch glass or petri dish.

Dry the product in a desiccator over a suitable desiccant at room temperature. Do not heat

the product, as this can lead to decomposition and loss of hydration water.[1][2][4]

Quantitative Data Summary
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Parameter Effect on Yield Effect on Purity Reference

Crystallization

Temperature

Lower temperature

increases yield due to

lower solubility.

Lower temperature

minimizes

decomposition.

[1][2][4]

pH

Neutral to slightly

alkaline pH is optimal.

Acidic pH drastically

reduces yield due to

decomposition.

Acidic pH leads to

sulfur and sulphate

impurities.

[7]

Reactant

Concentration

Higher concentrations

generally lead to

higher initial

precipitation.

Very high

concentrations may

lead to smaller

crystals and more

included impurities.

General chemical

principles

Atmosphere

Inert atmosphere can

improve yield by

preventing oxidative

decomposition.

Inert atmosphere

prevents the formation

of sulphate impurities.

[1][2][4]

Visualizations
Caption: Experimental workflow for the synthesis of strontium thiosulphate.

Caption: Troubleshooting decision tree for strontium thiosulphate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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